Cas no 728896-69-3 (1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester)
728896-69-3 structure
Product Name:1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
CAS No:728896-69-3
MF:C8H11N3O4
MW:213.190641641617
CID:559139
PubChem ID:53471230
Update Time:2025-04-19
1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
- 1-O-ethyl 3-O-methyl 5-aminopyrazole-1,3-dicarboxylate
- 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLIC ACID ETHYL METHYL ESTER
- 1-ETHYL 3-METHYL 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLATE
- N-methoxycarbonyl-3-aminopyrazole-5-carboxylic acid ethyl ester
- 728896-69-3
- 5-amino-1h-pyrazole-1,3-dicarboxylic acid 1-ethyl ester 3-methyl ester
- AB31646
- DTXSID00703600
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- Inchi: 1S/C8H11N3O4/c1-3-15-8(13)11-6(9)4-5(10-11)7(12)14-2/h4H,3,9H2,1-2H3
- InChI Key: BAWIWSHHOZWMIS-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(=CC(C(=O)OC)=N1)N)=O
Computed Properties
- Exact Mass: 213.07500
- Monoisotopic Mass: 213.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.41
- Boiling Point: 387.6°C at 760 mmHg
- Flash Point: 188.2°C
- Refractive Index: 1.574
- PSA: 96.44000
- LogP: 0.83770
1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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